amino}pyrrolidine-1-carboxylate CAS No. 1420981-59-4](/img/no-structure.png)
tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate
Description
This compound is a chemical with the IUPAC name tert-butyl 3-((((6-chloropyridazin-3-yl)methyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate . It has a molecular weight of 340.85 . The compound is stored at 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H25ClN4O2/c1-16(2,3)23-15(22)21-8-7-12(10-21)9-20(4)11-13-5-6-14(17)19-18-13/h5-6,12H,7-11H2,1-4H3 . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, their connectivity, and tautomeric information.Physical And Chemical Properties Analysis
This compound has a molecular weight of 340.85 . It is a powder and is stored at 4 degrees Celsius . No additional physical or chemical properties are provided in the search results.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-aminopyrrolidine-1-carboxylate with 6-chloropyridazine-3-carbaldehyde followed by reduction with sodium borohydride and subsequent methylation with methyl iodide.", "Starting Materials": [ "tert-butyl 3-aminopyrrolidine-1-carboxylate", "6-chloropyridazine-3-carbaldehyde", "sodium borohydride", "methyl iodide" ], "Reaction": [ "Step 1: Reaction of tert-butyl 3-aminopyrrolidine-1-carboxylate with 6-chloropyridazine-3-carbaldehyde in the presence of a suitable solvent and a catalyst to form tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl]amino}pyrrolidine-1-carboxylate.", "Step 2: Reduction of tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl]amino}pyrrolidine-1-carboxylate with sodium borohydride in the presence of a suitable solvent to form tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate.", "Step 3: Methylation of tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate with methyl iodide in the presence of a suitable solvent and a base to form tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate." ] } | |
CAS RN |
1420981-59-4 |
Product Name |
tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate |
Molecular Formula |
C15H23ClN4O2 |
Molecular Weight |
326.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
